Cas no 730950-20-6 (N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide)

• Product Name: N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide
• CAS No: 730950-20-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 3106124
• PubChem ID: 2393641
• Update Time: 2025-06-08

N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrrole-2-carboxylic acid (2-chloro-acetyl)-amide
• AKOS000123432
• N-(2-chloroacetyl)-1-methylpyrrole-2-carboxamide
• EN300-06674
• SR-01000046956
• SR-01000046956-1
• 962-794-3
• Z56943540
• 730950-20-6
• N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide
• CS-0220444
• FEB95020
• G38512

• Inchi： 1S/C8H9ClN2O2/c1-11-4-2-3-6(11)8(13)10-7(12)5-9/h2-4H,5H2,1H3,(H,10,12,13)
• InChI Key： HYLCNIUWZLUPIA-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1=CC=CN1C)=O)=O

Computed Properties

• Exact Mass: 200.0352552Da
• Monoisotopic Mass: 200.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxamides

Additional information on N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide

Professional Introduction to N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide (CAS No. 730950-20-6)

N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide, a compound with the CAS number 730950-20-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

The molecular structure of N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide consists of a pyrrole ring substituted with a methyl group at the 1-position and an acetyl chloride moiety at the 2-position. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the chloroacetyl group enhances the compound's utility in forming amide bonds, which are fundamental in the construction of peptidomimetics and other bioactive scaffolds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate biological pathways. The pyrrole scaffold, known for its versatility and prevalence in bioactive molecules, has been extensively explored for its pharmacological potential. Specifically, derivatives of pyrrole have shown promise in modulating enzyme activity, interacting with receptor sites, and influencing cellular signaling pathways. Among these derivatives, N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide stands out due to its ability to serve as a versatile building block for drug candidates.

One of the most compelling aspects of this compound is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The acetyl chloride functionality in N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide facilitates the formation of amide bonds with various amino acid derivatives, enabling the creation of stable and functional peptidomimetic analogs. These analogs have been explored for their potential in treating a wide range of diseases, including cancer, inflammation, and infectious disorders.

Recent studies have highlighted the compound's significance in oncology research. Researchers have demonstrated that derivatives of pyrrole can exhibit potent inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The structural features of N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide, particularly the chloroacetyl group, contribute to its ability to interact with target proteins with high affinity. This has led to the development of novel kinase inhibitors that show promise in preclinical models.

The compound's utility extends beyond oncology into other therapeutic areas. For instance, its ability to form amide bonds has been leveraged in the development of vaccines and immunomodulatory agents. By incorporating pyrrole-based moieties into vaccine adjuvants or immunostimulants, researchers aim to enhance immune responses against pathogens. Additionally, the structural flexibility of this compound allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability.

In conclusion, N-(2-chloroacetyl)-1-methyl-1H-pyrrole-2-carboxamide (CAS No. 730950-20-6) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthesizing complex bioactive molecules. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow even further.